Cas no 596794-91-1 (Ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate)
596794-91-1 structure
Product Name:Ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate
CAS No:596794-91-1
MF:C9H7ClN2O2S
MW:242.682079553604
MDL:MFCD02257738
CID:1089940
PubChem ID:57434162
Update Time:2025-04-20
Ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate
- AK141811
- Thieno[2,3-d]pyrimidine-6-carboxylic acid, 4-chloro-, ethyl ester
- IKUNLTCFOLEPBG-UHFFFAOYSA-N
- TRA0073474
- AB11651
- AX8281946
- ethyl4-chlorothieno[2,3-d]pyrimidine -6-carboxylate
- Ethyl 4-chloro-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylate
- WYA79491
- CS-0151720
- DTXSID30726403
- C75787
- SCHEMBL5429822
- AMY2070
- ETHYL4-CHLOROTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLATE
- DB-114536
- 596794-91-1
- DS-7327
- AKOS022173515
- MFCD02257738
-
- MDL: MFCD02257738
- Inchi: 1S/C9H7ClN2O2S/c1-2-14-9(13)6-3-5-7(10)11-4-12-8(5)15-6/h3-4H,2H2,1H3
- InChI Key: IKUNLTCFOLEPBG-UHFFFAOYSA-N
- SMILES: ClC1=C2C(=NC=N1)SC(C(=O)OCC)=C2
Computed Properties
- Exact Mass: 241.9916763g/mol
- Monoisotopic Mass: 241.9916763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3
- XLogP3: 3.1
Experimental Properties
- Density: 1.463±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.11 g/l) (25 º C),
Ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM151585-1g |
ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate |
596794-91-1 | 95% | 1g |
$668 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QU208-50mg |
Ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate |
596794-91-1 | 95+% | 50mg |
245.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QU208-200mg |
Ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate |
596794-91-1 | 95+% | 200mg |
613.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QU208-100mg |
Ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate |
596794-91-1 | 95+% | 100mg |
1870CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QU208-250mg |
Ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate |
596794-91-1 | 95+% | 250mg |
3135CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QU208-25mg |
Ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate |
596794-91-1 | 95+% | 25mg |
505CNY | 2021-05-08 | |
| abcr | AB357209-250 mg |
Ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate, 95%; . |
596794-91-1 | 95% | 250mg |
€119.10 | 2023-04-26 | |
| Chemenu | CM151585-250mg |
ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate |
596794-91-1 | 95% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM151585-1g |
ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate |
596794-91-1 | 95% | 1g |
$*** | 2023-03-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1222360-1g |
Ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate |
596794-91-1 | 98% | 1g |
¥569.00 | 2024-05-07 |
Ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
596794-91-1 (Ethyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate) Related Products
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- 918629-00-2(4-chloro-2-(methylthio)thieno[2,3-d]pyrimidine)
- 832113-96-9(Methyl 4-Chloro-5-methyl-thieno2,3-Dpyrimidine-6-carboxylate)
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- 847560-46-7(Ethyl 2-amino-4-chlorothieno[2,3-d]pyrimidine-6-carboxylate)
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- 872319-75-0(Methyl 4-Chloro-2,5-dimethylthieno2,3-dpyrimidine-6-carboxylate)
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